(1R,2R)-4-Cyclohexene-1,2-diamine

• IUPAC Name: (1R,2R)-cyclohex-4-ene-1,2-diamine
• InChI: InChI=1S/C6H12N2/c7-5-3-1-2-4-6(5)8/h1-2,5-6H,3-4,7-8H2/t5-,6-/m1/s1
• InChI Key: ZDENNVQHCXLZDN-PHDIDXHHSA-N
• Canonical SMILES: C1C=CCC(C1N)N
• Isomeric SMILES: C1C=CC[C@H]([C@@H]1N)N
• Molecular Formula: C6H12N2
• Molecular Weight: 112.17 g/mol
• CAS RN: 208533-40-8

Description

“(1R,2R)-4-Cyclohexene-1,2-diamine” is a chiral catalyst and ligand. It has an empirical formula of C6H12N2 and a molecular weight of 112.17.

Molecular Structure Analysis

The SMILES string for “(1R,2R)-4-Cyclohexene-1,2-diamine” is N[C@@H]1CC=CC[C@H]1N. The InChI is 1S/C6H12N2/c7-5-3-1-2-4-6(5)8/h1-2,5-6H,3-4,7-8H2/t5-,6-/m1/s1.

Physical And Chemical Properties Analysis

“(1R,2R)-4-Cyclohexene-1,2-diamine” has a predicted boiling point of 179.1±40.0 °C and a predicted density of 0.976±0.06 g/cm3. It has a pKa value of 10.17±0.40 (predicted). The substance should be stored at -20°C.

Scientific Research Applications

Optical Materials and Luminescence

Research shows that chiral mononuclear and one-dimensional cadmium(II) complexes constructed by (1R,2R)-4-Cyclohexene-1,2-diamine derivatives exhibit luminescent properties, suggesting potential applications as optical materials. Their powder second-harmonic generation (SHG) efficiency indicates their utility in optical applications, with significant SHG efficiency compared to potassium dihydrogen phosphate (KDP) (Cheng et al., 2013).

Organocatalysts and Ligands in Chemical Synthesis

The compound has been used in synthesizing N,N'-dialkylated derivatives and applied as organocatalysts for producing α-hydroxy γ-keto esters and as chiral ligands in Meervein–Ponndorf–Verley reductions and Henry reactions (Tsygankov et al., 2016).

Metal Complex Formation

(1R,2R)-4-Cyclohexene-1,2-diamine is involved in the formation of metal complexes, such as platinum(II) complexes. These complexes are characterized by their electronic, circular dichroism, and 13C NMR spectra, indicating diverse applications in coordination chemistry (Saito & Kidani, 1986).

Pharmaceutical Research

While specific to pharmaceutical applications, it's worth noting that derivatives of (1R,2R)-4-Cyclohexene-1,2-diamine have been synthesized for high-affinity sigma receptor ligands, although details on drug use and dosage are excluded as per your request (Radesca et al., 1991).

Transition Metal Catalysis

Chiral diamines like (1R,2R)-4-Cyclohexene-1,2-diamine can be converted into diimino(triphenyl)phosphoranes, serving as C2-symmetric ligands for enantioselective transition metal catalyzed reactions such as copper-mediated cyclopropanations (Reetz & Bohres, 1998).

Safety and Hazards

“(1R,2R)-4-Cyclohexene-1,2-diamine” is classified as a dangerous substance. It has hazard statements of H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), and H317 (May cause an allergic skin reaction). Precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P310 (Immediately call a POISON CENTER or doctor/physician).